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Compound of Interest

Compound Name: Tin(II) oxide

Cat. No.: B1293836 Get Quote

A Comparative Guide to Blue-Black α-SnO and Red
Metastable SnO
Tin(II) oxide (SnO) is a significant p-type semiconductor with applications in various fields,

including electronics and catalysis. It primarily exists in two polymorphic forms: the stable blue-

black α-SnO and a less common red metastable modification. Understanding the distinct

properties of these two forms is crucial for their targeted synthesis and application. This guide

provides an objective comparison of their structural, electronic, and physical properties,

supported by experimental data and detailed synthesis protocols.

Comparative Data of α-SnO and Red SnO
The fundamental properties of the two SnO polymorphs are summarized below.
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Property Blue-Black α-SnO Red Metastable SnO

Color Blue-black Red / Ruby-red

Stability
Thermodynamically stable

form
Metastable

Crystal System Tetragonal[1][2] Orthorhombic[1][2]

Space Group P4/nmm[1][2][3]

Pbca (Note: Previously often

misidentified as Cmc2₁)[1][2]

[4]

Structure Type Litharge (α-PbO) type[2][3] Unique structure type[4]

Coordination (Sn)
Square-pyramidal {SnO₄}[1][2]

[5]
Trigonal-pyramidal[1][2]

Coordination (O)
Distorted tetrahedral {OSn₄}[1]

[2]
Trigonal-planar[1][2]

Band Gap (Indirect) ~0.7 eV[6]

~0.7 eV[6] (Note: Can vary

with synthesis; some forms

reported as insulators)[4]

Band Gap (Optical) 2.5 - 3.4 eV[7] ~2.7 eV[6]

Conductivity p-type semiconductor[3][8]

Generally considered an

insulator or semiconductor[4]

[6]

Detailed Comparison of Properties
Crystal Structure
The most significant difference between the two polymorphs lies in their crystal structures.

Blue-Black α-SnO: This stable form adopts a tetragonal litharge-type structure with the space

group P4/nmm.[1][2][3] It features a distinct layer structure where tin atoms are coordinated

to four oxygen atoms in a square pyramidal geometry.[1][2][5] The oxygen atoms, in turn, are

coordinated to four tin atoms in a distorted tetrahedral arrangement.[1][2] The layers are
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composed of a central plane of oxygen atoms sandwiched between two planes of tin atoms.

[5][9]

Red Metastable SnO: For a long time, its structure was debated, but recent single-crystal X-

ray diffraction studies have identified it as orthorhombic with the space group Pbca.[1][2] This

form also has a layered structure, but the atomic arrangement is different. The tin atoms

exhibit a trigonal-pyramidal coordination, and the oxygen atoms have a trigonal-planar

coordination.[1][2] The highly asymmetric coordination around the Sn²⁺ ions indicates the

presence of a stereochemically active lone pair of electrons.[4]

Crystal Structure Comparison

Blue-Black α-SnO

Crystal System: Tetragonal Space Group: P4/nmm Sn Coordination: Square-pyramidal O Coordination: Distorted tetrahedral

Red Metastable SnO

Crystal System: Orthorhombic Space Group: Pbca Sn Coordination: Trigonal-pyramidal O Coordination: Trigonal-planar

Click to download full resolution via product page

Caption: Key crystallographic differences between α-SnO and red SnO.

Electronic and Optical Properties
Both forms of SnO are known for their interesting electronic properties, though they differ in

conductivity.

Blue-Black α-SnO: It is a well-established p-type semiconductor, a property attributed to

native defects like tin vacancies.[3][8] It possesses a narrow indirect band gap of

approximately 0.7 eV and a wider optical band gap in the range of 2.5 to 3.4 eV.[6][7] The p-
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type conductivity arises from the hybridization of O 2p and Sn 5s orbitals at the valence band

maximum.[10]

Red Metastable SnO: Its electronic character is more complex. While some studies report

semiconducting properties with an indirect band gap of 0.7 eV and an optical gap of 2.7 eV,

similar to the α-phase, other reports classify it as an insulator.[4][6] This variability likely

stems from differences in synthesis methods, purity, and crystallinity.

Experimental Protocols
The synthesis of a specific SnO polymorph requires careful control of reaction conditions.

Synthesis of Blue-Black α-SnO (Precipitation Method)
This protocol is adapted from a method used to produce SnO microplates.[11]

Precursor Preparation: Prepare an aqueous solution of tin(II) chloride dihydrate

(SnCl₂·2H₂O).

Base Solution: Separately, prepare a strong sodium hydroxide (NaOH) solution.

Precipitation: While vigorously stirring the SnCl₂ solution, add the NaOH solution dropwise. A

precipitate will form. Continue adding the base until the desired pH is reached, leading to the

formation of tin(II) hydroxide (Sn(OH)₂).

Formation of α-SnO: The intermediate Sn(OH)₂ is unstable and will dehydrate. The solution

is typically stirred for several hours at room temperature. The initially formed white precipitate

will gradually transform into a blue-black solid.

Isolation and Washing: Collect the blue-black precipitate by filtration. Wash it repeatedly with

deionized water to remove residual salts (like NaCl) and then with ethanol.

Drying: Dry the final product in a vacuum oven at a low temperature (e.g., 60 °C) to prevent

oxidation to SnO₂.

Synthesis of Red Metastable SnO (pH-Controlled
Precipitation)
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This protocol is based on a method reported to produce ruby-red SnO powder.[4]

Precursor Preparation: Prepare a fresh acidic solution of tin(II) chloride (SnCl₂).

Additive: Add phosphorous acid (H₃PO₃) to the SnCl₂ solution. The presence of certain ions

can influence the resulting polymorph.

pH Adjustment: Carefully and slowly adjust the pH of the solution to approximately 4.9 by

adding a suitable base (e.g., dilute NaOH or NH₄OH) under constant stirring.

Precipitation and Aging: A ruby-red precipitate of metastable SnO will form. Allow the

suspension to age for a period to ensure complete precipitation.

Isolation and Washing: Collect the red precipitate by filtration. Wash thoroughly with

deionized water and then with acetone or ethanol.

Drying: Dry the product under vacuum at room temperature. It is crucial to avoid high

temperatures, which could cause a phase transition to the more stable blue-black α-SnO or

oxidation.
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Caption: General experimental workflow for the synthesis of SnO polymorphs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1293836?utm_src=pdf-body-img
https://www.benchchem.com/product/b1293836?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Crystal-structures-of-a-SnO-b-SnO-Pnma-SnO-and-P2-c-SnO_fig2_350904526
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. mdpi.com [mdpi.com]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

8. researchgate.net [researchgate.net]

9. researchgate.net [researchgate.net]

10. mdpi.com [mdpi.com]

11. Large-scale solid-state synthesis of Sn-SnO2 nanoparticles from layered SnO by
sunlight: a material for dye degradation in water by photocatalytic reaction - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Comparison of blue-black α-SnO and red metastable
SnO properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293836#comparison-of-blue-black-sno-and-red-
metastable-sno-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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